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Compound of Interest

Compound Name: Flumioxazin

Cat. No.: B1672886

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of flumioxazin-based
herbicides for weed management in no-tillage soybean production systems. The information is
compiled from recent scientific literature and is intended to guide researchers in designing and
conducting experiments to evaluate the efficacy and crop safety of flumioxazin.

Introduction

Flumioxazin is a broad-spectrum, pre-emergence herbicide widely used in no-tillage soybean
systems to control a variety of problematic broadleaf and grass weeds.[1][2] As a member of
the N-phenylphthalimide chemical family, it belongs to the Weed Science Society of America
(WSSA) Group 14 herbicides.[3] Its mode of action is the inhibition of the protoporphyrinogen
oxidase (PPO) enzyme, a key component in the chlorophyll biosynthesis pathway in plants.[1]
[3] This inhibition leads to the accumulation of phototoxic porphyrins, resulting in rapid cell
membrane disruption and necrosis of susceptible weeds. The effective use of flumioxazin is a
critical component of integrated weed management programs, particularly with the increasing
prevalence of glyphosate-resistant weeds.

Mechanism of Action: PPO Inhibition

Flumioxazin's herbicidal activity is initiated upon its absorption by emerging weeds. The
primary target of flumioxazin is the enzyme protoporphyrinogen oxidase (PPO), which is
located in the plastids and mitochondria of plant cells.
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Caption: Mechanism of action of flumioxazin as a PPO inhibitor.

Experimental Protocols

The following protocols are based on methodologies reported in field studies evaluating
flumioxazin in no-tillage soybeans.

Field Trial Establishment and Maintenance

A generalized workflow for conducting a field trial to evaluate flumioxazin-based herbicides is
presented below.
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Caption: Generalized experimental workflow for field evaluation.

Protocol:

» Site Selection: Choose a field with a history of uniform weed pressure and well-drained soil.
Ensure the site has not been tilled for at least one growing season.
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» Experimental Design: Employ a randomized complete block design with at least four
replications. Individual plot sizes should be a minimum of 3 meters by 10 meters.

e Soybean Planting: Plant glyphosate-tolerant soybean varieties at a seeding rate of
approximately 370,000 seeds per hectare.

» Herbicide Application:

o Apply pre-emergence (PRE) treatments within three days of planting, ensuring soybeans
have not yet emerged.

o Utilize a CO2-pressurized backpack sprayer calibrated to deliver a spray volume of 150-
200 L/ha at a pressure of 200-275 kPa.

o Include a non-treated control and a standard commercial herbicide program for
comparison.

¢ Data Collection:

o Weed Control: Visually assess weed control for individual species at 2, 4, and 8 weeks
after treatment (WAT) on a scale of 0% (no control) to 100% (complete control).

o Soybean Injury: Visually assess soybean injury at 2, 4, and 8 WAT on a scale of 0% (no
injury) to 100% (crop death). Symptoms may include stunting and necrosis on cotyledons
and leaves.

o Soybean Yield: Harvest the center two rows of each plot at maturity. Adjust seed weight to
13% moisture content and report yield in kg/ha .

 Statistical Analysis: Analyze data using analysis of variance (ANOVA). When the F-test is
significant (P < 0.05), use a means separation test (e.g., Fisher's Protected LSD) to compare
treatment means.

Data Presentation

The following tables summarize quantitative data from a multi-year study evaluating a pre-
mixture of flumioxazin and pyroxasulfone in no-tillage soybeans.
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Table 1: Weed Control Efficacy of Flumioxazin/Pyroxasulfone in No-Till Soybeans

Weed Species Application Rate (g ai/ha) Percent Control (%)
Velvetleaf 80 - 480 99 - 100

Pigweed Species 80 - 480 99 - 100

Common Lambsquarters 80 - 480 99 - 100

Common Ragweed Rate dependent Control increased with rate
Green Foxtail Rate dependent Control increased with rate
Giant Foxtall Rate dependent Control increased with rate

Table 2: Biologically Effective Rate (R80) of Flumioxazin/Pyroxasulfone for 80% Weed Control

Weed Species Tillage System R80 (g ai/ha)
Pigweed No-Till 273
Common Ragweed No-Till Not estimable

Table 3: Soybean Response to Flumioxazin/Pyroxasulfone in No-Till Systems

Parameter Labeled Rates (160 & 200 g ai/ha)
Early Season Injury (%) 1-19
Soybean Yield Similar to non-treated control

Application Recommendations and Considerations

o Application Timing: Flumioxazin-based herbicides must be applied pre-plant or pre-
emergence before soybean emergence. Application after soybean cracking or emergence
will result in severe crop injury.

¢ Soil Conditions: Crop injury may be more pronounced in poorly drained soils or under cool,
wet conditions. To minimize risk, ensure good seed furrow closure and a planting depth of at
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least 1.5 inches.

o Tank Mixtures: Flumioxazin can be tank-mixed with other herbicides to broaden the weed
control spectrum. Always follow label instructions regarding tank-mix partners and adjuvants.

o Resistance Management: To delay the evolution of herbicide resistance, rotate the use of
Group 14 herbicides with other effective modes of action.

o Environmental Fate: Flumioxazin has a low potential to leach into groundwater but can be
transported via surface runoff. It is broken down in the soil by microbial activity and sunlight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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